Cas no 36047-17-3 (5,5-dimethyl-3-phenyl-2-cyclohexen-1-one)

5,5-dimethyl-3-phenyl-2-cyclohexen-1-one structure

36047-17-3 structure

Product name:5,5-dimethyl-3-phenyl-2-cyclohexen-1-one

CAS No:36047-17-3

MF:C₁₄H₁₆O

MW:200.27624

CID:920954

PubChem ID:142044

5,5-dimethyl-3-phenyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

- 5,5-dimethyl-3-phenyl-2-cyclohexen-1-one
- 5,5-dimethyl-3-phenylcyclohex-2-en-1-one
- 2-cyclohexen-1-one, 5,5-dimethyl-3-phenyl-
- 5,5-Dimethyl-3-phenylcyclohex-2-enone
- CCG-288776
- DTXSID20189604
- SCHEMBL8007243
- 36047-17-3
- STK082115
- AKOS005392500
- Inchi： InChI=1S/C14H16O/c1-14(2)9-12(8-13(15)10-14)11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3
- InChI Key： GYKMJRAFILCDKJ-UHFFFAOYSA-N
- SMILES： CC1(CC(=CC(=O)C1)C2=CC=CC=C2)C

Computed Properties

Exact Mass: 200.12018
Monoisotopic Mass: 200.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1Å²
XLogP3: 2.9

Experimental Properties

PSA: 17.07

5,5-dimethyl-3-phenyl-2-cyclohexen-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-388758-5.0g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	5.0g	$2277.0	2023-03-02
Enamine	EN300-388758-10.0g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	10.0g	$3376.0	2023-03-02
Enamine	EN300-388758-0.1g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	0.1g	$691.0	2023-03-02
Enamine	EN300-388758-2.5g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	2.5g	$1539.0	2023-03-02
Enamine	EN300-388758-1.0g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	1.0g	$785.0	2023-03-02
Enamine	EN300-388758-0.5g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	0.5g	$754.0	2023-03-02
Enamine	EN300-388758-0.05g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	0.05g	$660.0	2023-03-02
Enamine	EN300-388758-0.25g	5,5-DIMETHYL-3-PHENYLCYCLOHEX-2-EN-1-ONE	36047-17-3	95%	0.25g	$723.0	2023-03-02

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